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Compound of Interest

Spirofindene-1,4"-piperidine]
Compound Name:

hydrochloride
CAS No.: 137730-67-7
Cat. No.: B175144

Get Quote

\ J

This technical guide provides a comprehensive overview of Spiro[indene-1,4'-piperidine]
hydrochloride, a spirocyclic compound with significant potential in pharmacological research
and drug development. This document is intended for researchers, scientists, and
professionals in the field of drug discovery, offering detailed information on its chemical
properties, potential synthesis, and biological relevance.

Core Chemical Properties

Spiro[indene-1,4'-piperidine] hydrochloride is a hydrochloride salt of a heterocyclic
compound featuring an indene moiety fused to a piperidine ring through a spirocyclic linkage.
Its chemical and physical properties are crucial for its application in experimental settings.
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Property Value Source
Molecular Weight 221.72 g/mol [1]
Molecular Formula C13H16CIN [1]
CAS Number 137730-67-7 [1]

spiro[indene-1,4'-
IUPAC Name o ) [1]
piperidine];hydrochloride

4-spiroindene-piperidine

hydrochloride, Spiro[1H-
Synonyms : . [1]
indene-1,4'"-piperidine]

hydrochloride
Appearance Powder or liquid [2]
Purity Typically 297% [2]

Potential Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Spiro[indene-1,4'-
piperidine] hydrochloride is not readily available in the public domain, a plausible synthetic
route can be inferred from related literature. The synthesis of the free base, Spiro[indene-1,4'-
piperidine], likely serves as the penultimate step, followed by salt formation with hydrochloric
acid.

A general approach to synthesizing similar spiro[indene-piperidine] structures involves the
condensation of indene or its derivatives with a piperidine precursor. For instance, the
synthesis of 2,3-dihydrospiro[indene-1,4'-piperidine] can be achieved through the condensation
reaction of indene and piperidine in an alkaline environment.

A potential, though unverified, synthetic workflow for the parent compound is outlined below.
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Caption: A plausible synthetic workflow for Spiro[indene-1,4'-piperidine] hydrochloride.

Biological Activity and Potential Signhaling Pathways

Derivatives of the Spiro[indene-1,4'-piperidine] core structure have shown significant biological
activity, suggesting that this scaffold is of considerable interest in medicinal chemistry. Two key
areas of activity have been identified for related compounds: agonism at the somatostatin
receptor subtype 2 (sst2) and inhibition of the histone methyltransferase ASH1L.

Somatostatin Receptor Subtype 2 (sst2) Agonism

Spiro[1H-indene-1,4'-piperidine] derivatives have been identified as potent and selective non-
peptide agonists of the human somatostatin receptor subtype 2 (sst2). Sst2 is a G-protein
coupled receptor (GPCR) that, upon activation, initiates a signaling cascade leading to various
cellular responses, including the inhibition of hormone secretion and cell proliferation.
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The general signaling pathway for sst2 activation is depicted below.
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Caption: Generalized sst2 receptor signaling pathway upon agonist binding.
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A representative experimental protocol for assessing the binding of compounds to the sst2
receptor is the SSTR2 Radioligand Competition Binding Assay.

Experimental Protocol: SSTR2 Radioligand Competition Binding Assay
» Reagent Preparation:
o Assay Buffer: 50 mM HEPES, 5 mM MgClz, 1 mM CaClz, 0.2% BSA, pH 7.4.

o Radioligand: A high-affinity SSTR2 radioligand (e.g., [*2°I]Tyr':-SRIF-14) diluted in assay
buffer.

o Unlabeled Competitor: Serial dilutions of the test compound (Spiro[indene-1,4'-
piperidine] hydrochloride) and a known SSTR2 ligand in assay buffer.

o Cell Membranes: Membranes prepared from cells expressing SSTR2.
o Wash Buffer: Ice-cold 50 mM Tris-HCI, pH 7.4.
o Assay Procedure:

o To a 96-well filter plate, add assay buffer, the unlabeled competitor (or buffer for total
binding), and the radioligand.

o Initiate the binding reaction by adding the cell membrane preparation to each well.

o Incubate the plate for a specified time and temperature (e.g., 60 minutes at 37°C) with
gentle agitation.

o Terminate the assay by rapid filtration through the filter plate using a vacuum manifold.
o Wash the filters multiple times with ice-cold wash buffer.
o Measure the radioactivity retained on the filters using a scintillation counter.

o Data Analysis:
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o Determine the concentration of the test compound that inhibits 50% of the specific binding
of the radioligand (ICso value).

ASHI1L Histone Methyltransferase Inhibition

The spiro-piperidine scaffold is also a key feature in the development of inhibitors for the
histone methyltransferase ASH1L (Absent, Small, or Homeotic 1-Like). ASH1L is a lysine-
specific methyltransferase that plays a role in the regulation of gene expression and has been
implicated in certain cancers, such as leukemia.[3] Inhibition of ASH1L's catalytic activity is a
potential therapeutic strategy.

The mechanism of ASH1L inhibition by spiro-piperidine containing compounds involves binding
to the SET domain of the enzyme, preventing the methylation of its histone substrates.
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Caption: Mechanism of ASH1L inhibition by spiro-piperidine compounds.

A general protocol for assessing the activity of histone methyltransferases like ASH1L is the in
vitro Histone Methyltransferase (HMTase) Assay.

Experimental Protocol: In Vitro Histone Methyltransferase (HMTase) Assay
e Reagent Preparation:

o Reaction Buffer: Typically contains Tris-HCI, NaCl, and dithiothreitol at a specific pH.
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[e]

Enzyme: Purified recombinant ASHI1L.

o

Substrate: Histones or specific histone peptides (e.g., H3 peptides).

[¢]

Methyl Donor: Radiolabeled S-adenosyl-methionine ([3H]-SAM).

[¢]

Inhibitor: Serial dilutions of the test compound (Spiro[indene-1,4'-piperidine]
hydrochloride).

e Assay Procedure:

o Combine the reaction buffer, ASH1L enzyme, histone substrate, and the test inhibitor in a
reaction vessel.

o Initiate the reaction by adding [3H]-SAM.

o Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific
duration.

o Stop the reaction (e.g., by adding trichloroacetic acid).

o Spot the reaction mixture onto a filter paper or membrane.

o Wash the filter to remove unincorporated [3H]-SAM.

o Measure the incorporated radioactivity on the filter using a scintillation counter.
o Data Analysis:

o Calculate the percentage of inhibition of ASH1L activity at different concentrations of the
test compound to determine its ICso value.

Conclusion

Spiro[indene-1,4'-piperidine] hydrochloride represents a valuable chemical entity for
researchers in drug discovery. Its core structure is present in compounds with potent biological
activities, including sst2 agonism and ASHL1L inhibition. While a detailed synthesis protocol for
this specific hydrochloride salt requires further investigation, the information provided in this
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guide on its properties, potential synthetic routes, and the biological context of related
molecules offers a solid foundation for future research and development efforts. The
experimental protocols outlined provide a starting point for the biological evaluation of this and
similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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